Cas no 1785-51-9 (1,6-Pyrenedione)
1,6-Pyrenedione structure
Product Name:1,6-Pyrenedione
1,6-Pyrenedione Chemical and Physical Properties
Names and Identifiers
-
- 1,6-Pyrenedione
- 1,6-PYRENEQUINONE
- pyrene-1,6-dione
- 3,8-Pyrenedione
- 3,8-Pyrenequinone
- BRN 1963133
- CCRIS 5485
- NSC 142616
- Pyrenequinone
- 1,6-DIHYDROPYRENE-1,6-DIONE
- EINECS 217-238-8
- SCHEMBL1310003
- Q27155495
- 1785-51-9
- EU5GO38I7H
- NS00025880
- HMS1649I09
- NSC142616
- DTXSID4061967
- UNII-EU5GO38I7H
- C18257
- CHEBI:81608
- NSC-142616
- G83036
- YFPSDOXLHBDCOR-UHFFFAOYSA-N
-
- Inchi： 1S/C16H8O2/c17-13-8-4-10-2-6-12-14(18)7-3-9-1-5-11(13)16(10)15(9)12/h1-8H
- InChI Key： YFPSDOXLHBDCOR-UHFFFAOYSA-N
- SMILES： O=C1C=CC2=CC=C3C(C=CC4=CC=C1C2=C34)=O
Computed Properties
- Exact Mass: 232.05244
- Monoisotopic Mass: 232.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1A^2
- XLogP3: 3.2
Experimental Properties
- Density: 1.2260 (rough estimate)
- Boiling Point: 314.4°C (rough estimate)
- Flash Point: 177.8°C
- Refractive Index: 1.4700 (estimate)
- PSA: 34.14
- LogP: 3.25880
1,6-Pyrenedione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1242786-50mg |
1,6-Pyrenedione |
1785-51-9 | 95%+ | 50mg |
$1010 | 2024-06-07 | |
| 1PlusChem | 1P0026KY-50mg |
1,6-Pyrenedione |
1785-51-9 | 95%+ | 50mg |
$998.00 | 2024-06-18 | |
| Aaron | AR0026TA-50mg |
1,6-Pyrenedione |
1785-51-9 | 95% | 50mg |
$1039.00 | 2025-02-13 | |
| A2B Chem LLC | AB01042-50mg |
1,6-Pyrenedione |
1785-51-9 | 95%+ | 50mg |
$1164.00 | 2024-04-20 | |
| A2B Chem LLC | AB01042-10mg |
1,6-Pyrenedione |
1785-51-9 | 95%+ | 10mg |
$357.00 | 2024-04-20 | |
| A2B Chem LLC | AB01042-25mg |
1,6-Pyrenedione |
1785-51-9 | 95%+ | 25mg |
$741.00 | 2024-04-20 | |
| 1PlusChem | 1P0026KY-10mg |
1,6-Pyrenedione |
1785-51-9 | 95%+ | 10mg |
$322.00 | 2024-06-18 | |
| 1PlusChem | 1P0026KY-25mg |
1,6-Pyrenedione |
1785-51-9 | 95%+ | 25mg |
$649.00 | 2024-06-18 | |
| eNovation Chemicals LLC | Y1242786-10mg |
1,6-Pyrenedione |
1785-51-9 | 95%+ | 10mg |
$310 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1242786-25mg |
1,6-Pyrenedione |
1785-51-9 | 95%+ | 25mg |
$640 | 2024-06-07 |
1,6-Pyrenedione Related Literature
-
Keda Zhao,Minjie Li,Lixia Zhao,Nan Sang,Liang-Hong Guo Environ. Sci.: Nano 2021 8 527
-
2. Synthesis of diverse heterocyclic frameworks using cyclopentadienones via the Diels–Alder strategyJayachandran Karunakaran,Huibin Qiu,Ekambaram Balaraman Org. Chem. Front. 2021 8 5608
-
Peng Zhang,Wanqi Sun,Bo Yang,Jinian Shu,Liang Dong RSC Adv. 2016 6 10358
-
4. 493. Thiyl radicals. Part IV. Reactions, catalysed by ferrous ion, of polycyclic aromatic hydrocarbons with t-butyl hydroperoxide and mercapto-compoundsA. L. J. Beckwith,Beng See Low J. Chem. Soc. 1964 2571
-
Wei Yao,Mingtai Sun,Yuannian Zhang,Hui Yang,Dong Liang,Haixia Wu,Runyan Ni,Ming Wah Wong,Dejian Huang Org. Chem. Front. 2018 5 1679
1785-51-9 (1,6-Pyrenedione) Related Products
- 614-47-1(trans-Chalcone)
- 548-39-0(1H-Phenalen-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
